Cas no 1805548-41-7 (2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid
• CAS No: 1805548-41-7
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4893635
• Update Time: 2025-11-01

2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid

• Inchi： 1S/C8H5BrF2INO2/c9-2-4-6(7(10)11)3(8(14)15)1-5(12)13-4/h1,7H,2H2,(H,14,15)
• InChI Key： JFAVVIQKPJDIAQ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(C(F)F)C(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid (CAS No. 1805548-41-7)

2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid (CAS No. 1805548-41-7) is a multifunctional compound with a unique combination of bromine, fluorine, and iodine substituents, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

The molecular structure of 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid is characterized by a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and an iodine atom. The presence of these functional groups imparts unique chemical properties, such as enhanced reactivity and stability, which are crucial for its utility in synthetic chemistry. The carboxylic acid functionality further enhances its versatility by enabling various chemical transformations and conjugations.

In the context of pharmaceutical research, 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid has been explored as a building block for the synthesis of small molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, researchers have utilized this compound to synthesize potent inhibitors of kinases, which are key players in signal transduction pathways and are implicated in numerous pathological conditions, including cancer and inflammatory diseases.

The bromomethyl group in 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid provides a reactive site for nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. This property is particularly advantageous in the design of prodrugs and targeted drug delivery systems. The difluoromethyl group, on the other hand, contributes to the lipophilicity and metabolic stability of the molecule, which are critical factors for optimizing pharmacokinetic properties.

The iodine atom in 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid offers additional opportunities for radiolabeling and imaging applications. Iodinated compounds have been widely used in nuclear medicine for diagnostic purposes, such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT). The ability to incorporate radioactive isotopes into this molecule can enhance its utility as a diagnostic tool or therapeutic agent.

In addition to its pharmaceutical applications, 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid has shown promise in the field of agrochemicals. Its unique chemical structure makes it suitable for the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens, making them valuable candidates for crop protection.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and directed functionalization strategies, have been employed to optimize the synthesis process. These methods not only improve the efficiency of the synthesis but also minimize the formation of unwanted byproducts.

To further enhance its utility, researchers have explored various modifications and derivatizations of 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid. For example, esterification or amide formation can be used to modify the carboxylic acid group, resulting in compounds with altered solubility profiles and biological activities. These modifications can be tailored to meet specific requirements in drug design and development.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxylic acid (CAS No. 1805548-41-7) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique combination of functional groups provides a robust platform for the synthesis of novel molecules with diverse biological activities. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical biology and drug discovery.